Cas no 1383575-15-2 (Tert-butyl 5-oxo-1,4,9-triazaspiro[5.5]undecane-1-carboxylate)

• Product Name: Tert-butyl 5-oxo-1,4,9-triazaspiro[5.5]undecane-1-carboxylate
• CAS No: 1383575-15-2
• MF: C₁₃H₂₃N₃O₃
• MW: 269.34002327919
• CID: 2127910
• Update Time: 2025-06-09

Tert-butyl 5-oxo-1,4,9-triazaspiro[5.5]undecane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-oxo-1,4,9-triazaspiro[5.5]undecane-1-carboxylate
• PSVGLBFWEFEQON-UHFFFAOYSA-N
• Tert-butyl 5-oxo-1,4,9-triazaspiro[5.5]undecane-1-carboxylate

• Inchi： 1S/C13H23N3O3/c1-12(2,3)19-11(18)16-9-8-15-10(17)13(16)4-6-14-7-5-13/h14H,4-9H2,1-3H3,(H,15,17)
• InChI Key： PSVGLBFWEFEQON-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C21CCNCC2)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 370
• Topological Polar Surface Area: 70.7

Additional information on Tert-butyl 5-oxo-1,4,9-triazaspiro[5.5]undecane-1-carboxylate

Tert-butyl 5-oxo-1,4,9-triazaspiro[5.5]undecane-1-carboxylate (CAS No. 1383575-15-2)

Tert-butyl 5-oxo-1,4,9-triazaspiro[5.5]undecane-1-carboxylate (CAS No. 1383575-15-2) is a unique and structurally complex compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic amines, which are known for their diverse biological activities and potential therapeutic applications. The spirocyclic structure of this compound provides it with unique conformational flexibility and stability, making it an attractive candidate for drug development.

The chemical structure of tert-butyl 5-oxo-1,4,9-triazaspiro[5.5]undecane-1-carboxylate features a spirocyclic core with a tert-butyl ester group and an oxo functionality. The spirocyclic framework is composed of a seven-membered ring fused to a five-membered ring, creating a rigid and well-defined structure that can interact with various biological targets. The tert-butyl ester group adds additional stability and solubility properties, which are crucial for its potential use in pharmaceutical formulations.

Recent studies have highlighted the potential of tert-butyl 5-oxo-1,4,9-triazaspiro[5.5]undecane-1-carboxylate in various therapeutic areas. One notable application is its use as a modulator of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, including signal transduction, gene expression, and cell cycle regulation. By modulating these interactions, tert-butyl 5-oxo-1,4,9-triazaspiro[5.5]undecane-1-carboxylate can potentially interfere with disease-causing pathways and offer new therapeutic strategies.

In the context of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, tert-butyl 5-oxo-1,4,9-triazaspiro[5.5]undecane-1-carboxylate has shown promise in preclinical studies. Research has demonstrated its ability to inhibit the aggregation of amyloid-beta peptides and alpha-synuclein proteins, which are key pathological hallmarks of these diseases. This inhibition can help reduce neurotoxicity and slow down disease progression.

Beyond neurodegenerative diseases, tert-butyl 5-oxo-1,4,9-triazaspiro[5.5]undecane-1-carboxylate has also been explored for its anti-inflammatory properties. Inflammatory responses play a significant role in various chronic conditions, including arthritis and inflammatory bowel disease (IBD). Studies have shown that this compound can modulate the activity of pro-inflammatory cytokines and enzymes, such as TNF-alpha and COX-2, thereby reducing inflammation and associated symptoms.

The pharmacokinetic properties of tert-butyl 5-oxo-1,4,9-triazaspiro[5.5]undecane-1-carboxylate have been extensively studied to ensure its suitability for clinical applications. Its high lipophilicity and stability contribute to good oral bioavailability and extended half-life in vivo. These properties make it an attractive candidate for oral administration in therapeutic regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl 5-oxo-1,4,9-triazaspiro[5.5]undecane-1-carboxylate in various indications. Early results from Phase I trials have shown promising safety profiles with minimal adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, tert-butyl 5-oxo-1,4,9-triazaspiro[5.5]undecane-1-carboxylate (CAS No. 1383575-15-2) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique spirocyclic structure and favorable pharmacokinetic properties make it an attractive candidate for further development in the fields of neurodegenerative diseases, inflammation, and other chronic conditions. Ongoing research continues to uncover new insights into its mechanisms of action and potential benefits for patients.